Cas no 31968-98-6 (2-Piperazineethanamine,N-ethyl-4-methyl-)
31968-98-6 structure
Product Name:2-Piperazineethanamine,N-ethyl-4-methyl-
CAS No:31968-98-6
MF:C9H21N3
MW:171.283141851425
CID:300188
PubChem ID:12267734
Update Time:2025-04-19
2-Piperazineethanamine,N-ethyl-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Piperazineethanamine,N-ethyl-4-methyl-
- N-ethyl-2-(4-methylpiperazin-2-yl)ethanamine
- 1-Methyl-3-[2-(ethylamino)ethyl]piperazine
- Piperazine,3-[2-(ethylamino)ethyl]-1-methyl- (8CI)
- 31968-98-6
- 2-Piperazineethanamine,N-ethyl-4-methyl-(9CI)
- N-Ethyl-2-(4-methylpiperazin-2-yl)ethan-1-amine
- ethyl-[2-(4-methyl-piperazin-2-yl)-ethyl]-amine
- DTXSID00483197
-
- Inchi: 1S/C9H21N3/c1-3-10-5-4-9-8-12(2)7-6-11-9/h9-11H,3-8H2,1-2H3
- InChI Key: YVOBFOBRRDUCNI-UHFFFAOYSA-N
- SMILES: N1(C)CCNC(CCNCC)C1
Computed Properties
- Exact Mass: 171.17373
- Monoisotopic Mass: 171.173547683g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 27.3Ų
Experimental Properties
- PSA: 27.3
2-Piperazineethanamine,N-ethyl-4-methyl- Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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